Cas no 857492-98-9 (4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid)

• Product Name: 4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid
• CAS No: 857492-98-9
• MF: C₁₆H₁₃NO₄
• MW: 283.278724431992
• MDL: MFCD00269588
• CID: 93082
• PubChem ID: 1659722
• Update Time: 2024-10-26

4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2,3-Dihydro-3-oxo-4H-1,4-benzoxazin-4-yl)methyl]benzoic acid
• 4-[(3-OXO-2,3-DIHYDRO-4H-1,4-BENZOXAZIN-4-YL)METHYL]BENZOIC
• 4-[(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methyl]benzoic acid
• 4-(4-Carboxybenzyl)-2H-1,4-Benzoxazin-3(4H)-One
• 4-[(3-oxo-2H-benzo[e]1,4-oxazin-4-yl)methyl]benzoic acid
• BB_SC-5072
• 4-[(2,3-Dihydro-3-oxo-4H-1,4-benzoxazin-4-yl)methyl]benzoic acid (ACI)
• 857492-98-9
• 4-(4-Carboxybenzyl)-2H-1,4-benzoxazin-3(4H)-one, AldrichCPR
• AS-81425
• MFCD00269588
• CS-0132486
• AKOS000100846
• DTXSID30364728
• STK728784
• 4-[(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methyl]benzoicacid
• 4-[(3-oxo-1,4-benzoxazin-4-yl)methyl]benzoic acid
• CCG-123436
• 4-((3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)methyl)benzoic acid
• YVNJRPNQFNUCKP-UHFFFAOYSA-N
• DB-030931
• E81620
• 4-((3-oxo-2,3-dihydro-4H-benzo[b][1,4]oxazin-4-yl)methyl)benzoic acid
• F3284-7375
• SCHEMBL4506469
• 4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid

• MDL： MFCD00269588
• Inchi： 1S/C16H13NO4/c18-15-10-21-14-4-2-1-3-13(14)17(15)9-11-5-7-12(8-6-11)16(19)20/h1-8H,9-10H2,(H,19,20)
• InChI Key： YVNJRPNQFNUCKP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CN2C3C(=CC=CC=3)OCC2=O)=CC=1)O

Computed Properties

• Exact Mass: 283.08400
• Monoisotopic Mass: 283.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Color/Form: powder
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 589.0±50.0 °C at 760 mmHg
• Flash Point: 310.0±30.1 °C
• Refractive Index: 1.652
• PSA: 66.84000
• LogP: 2.37540
• Solubility: Not determined
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones